Cas no 2094717-93-6 (1-{6-bromoimidazo1,2-apyrazin-2-yl}-3-ethyl-3-(2-methylprop-2-en-1-yl)urea)

1-{6-Bromoimidazo[1,2-a]pyrazin-2-yl}-3-ethyl-3-(2-methylprop-2-en-1-yl)urea is a synthetic organic compound featuring a brominated imidazopyrazine core coupled with a substituted urea moiety. Its structural complexity and functional groups make it a valuable intermediate in medicinal chemistry, particularly for the development of kinase inhibitors and other biologically active molecules. The bromine atom at the 6-position enhances reactivity for further derivatization, while the ethyl and 2-methylprop-2-en-1-yl substituents on the urea group contribute to steric and electronic modulation. This compound is suited for targeted synthesis in drug discovery, offering versatility in cross-coupling reactions and scaffold diversification. Its stability under standard laboratory conditions ensures reliable handling in research applications.
1-{6-bromoimidazo1,2-apyrazin-2-yl}-3-ethyl-3-(2-methylprop-2-en-1-yl)urea structure
2094717-93-6 structure
Product Name:1-{6-bromoimidazo1,2-apyrazin-2-yl}-3-ethyl-3-(2-methylprop-2-en-1-yl)urea
CAS No:2094717-93-6
MF:C13H16BrN5O
MW:338.20304107666
CID:5777087
PubChem ID:126808860
Update Time:2025-06-14

1-{6-bromoimidazo1,2-apyrazin-2-yl}-3-ethyl-3-(2-methylprop-2-en-1-yl)urea Chemical and Physical Properties

Names and Identifiers

    • 2094717-93-6
    • 3-(6-bromoimidazo[1,2-a]pyrazin-2-yl)-1-ethyl-1-(2-methylprop-2-enyl)urea
    • AKOS033564073
    • 1-{6-bromoimidazo[1,2-a]pyrazin-2-yl}-3-ethyl-3-(2-methylprop-2-en-1-yl)urea
    • EN300-26596377
    • Z1720529263
    • 1-{6-bromoimidazo1,2-apyrazin-2-yl}-3-ethyl-3-(2-methylprop-2-en-1-yl)urea
    • Inchi: 1S/C13H16BrN5O/c1-4-18(6-9(2)3)13(20)17-11-8-19-7-10(14)15-5-12(19)16-11/h5,7-8H,2,4,6H2,1,3H3,(H,17,20)
    • InChI Key: BWPOAXXWZNBYAP-UHFFFAOYSA-N
    • SMILES: BrC1=CN2C(C=N1)=NC(=C2)NC(N(CC)CC(=C)C)=O

Computed Properties

  • Exact Mass: 337.05382g/mol
  • Monoisotopic Mass: 337.05382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 62.5Ų

1-{6-bromoimidazo1,2-apyrazin-2-yl}-3-ethyl-3-(2-methylprop-2-en-1-yl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26596377-0.05g
1-{6-bromoimidazo[1,2-a]pyrazin-2-yl}-3-ethyl-3-(2-methylprop-2-en-1-yl)urea
2094717-93-6 95.0%
0.05g
$212.0 2025-03-20

Additional information on 1-{6-bromoimidazo1,2-apyrazin-2-yl}-3-ethyl-3-(2-methylprop-2-en-1-yl)urea

Research Brief on 1-{6-bromoimidazo[1,2-a]pyrazin-2-yl}-3-ethyl-3-(2-methylprop-2-en-1-yl)urea (CAS: 2094717-93-6)

The compound 1-{6-bromoimidazo[1,2-a]pyrazin-2-yl}-3-ethyl-3-(2-methylprop-2-en-1-yl)urea (CAS: 2094717-93-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this urea derivative as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. The presence of the bromoimidazo[1,2-a]pyrazine moiety is critical for its binding affinity, while the ethyl and 2-methylprop-2-en-1-yl substituents contribute to its metabolic stability and selectivity. Structural-activity relationship (SAR) analyses suggest that modifications to these groups could further optimize its pharmacological profile.

In vitro and in vivo studies have demonstrated promising results in models of autoimmune diseases and certain cancers. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited nanomolar inhibitory activity against key kinases such as JAK3 and TYK2, with minimal off-target effects. These findings position it as a potential candidate for the development of next-generation kinase inhibitors.

The synthesis of 1-{6-bromoimidazo[1,2-a]pyrazin-2-yl}-3-ethyl-3-(2-methylprop-2-en-1-yl)urea involves a multi-step process, starting from commercially available 6-bromoimidazo[1,2-a]pyrazine. Recent advancements in catalytic methods have improved the yield and purity of the final product, as detailed in a 2024 Organic Process Research & Development article. These improvements are critical for scaling up production for preclinical and clinical studies.

Despite its promise, challenges remain in optimizing the compound's pharmacokinetic properties, such as oral bioavailability and half-life. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations. Additionally, toxicology studies are underway to ensure its safety profile meets regulatory standards.

In conclusion, 1-{6-bromoimidazo[1,2-a]pyrazin-2-yl}-3-ethyl-3-(2-methylprop-2-en-1-yl)urea represents a compelling case study in the rational design of kinase inhibitors. Its unique chemical structure and biological activity underscore its potential as a therapeutic agent, warranting further investigation in clinical settings.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm